Cas no 2703749-01-1 (rac-methyl (3R,6R)-6-(trifluoromethyl)morpholine-3-carboxylate)

• Product Name: rac-methyl (3R,6R)-6-(trifluoromethyl)morpholine-3-carboxylate
• CAS No: 2703749-01-1
• MF: C₇H₁₀F₃NO₃
• MW: 213.154412746429
• MDL: MFCD34550667
• CID: 5615910
• PubChem ID: 165943951
• Update Time: 2025-05-19

rac-methyl (3R,6R)-6-(trifluoromethyl)morpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-33051520
• 2703749-01-1
• rac-methyl (3R,6R)-6-(trifluoromethyl)morpholine-3-carboxylate
• Methyl (3S,6S)-6-(trifluoromethyl)morpholine-3-carboxylate

• MDL： MFCD34550667
• Inchi： 1S/C7H10F3NO3/c1-13-6(12)4-3-14-5(2-11-4)7(8,9)10/h4-5,11H,2-3H2,1H3/t4-,5-/m0/s1
• InChI Key： ACDFGEYFOBEFLA-WHFBIAKZSA-N
• SMILES： FC([C@@H]1CN[C@H](C(=O)OC)CO1)(F)F

Computed Properties

• Exact Mass: 213.06127767g/mol
• Monoisotopic Mass: 213.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.6Ų

Additional information on rac-methyl (3R,6R)-6-(trifluoromethyl)morpholine-3-carboxylate

Comprehensive Overview of rac-methyl (3R,6R)-6-(trifluoromethyl)morpholine-3-carboxylate (CAS No. 2703749-01-1)

The compound rac-methyl (3R,6R)-6-(trifluoromethyl)morpholine-3-carboxylate (CAS No. 2703749-01-1) is a chiral morpholine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the trifluoromethyl group and ester functionality, make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its role in the development of novel bioactive molecules.

One of the key aspects of rac-methyl (3R,6R)-6-(trifluoromethyl)morpholine-3-carboxylate is its stereochemistry. The presence of chiral centers at the 3R and 6R positions introduces complexity in its synthesis and purification. This has led to growing discussions in forums and scientific communities about efficient enantioselective synthesis methods. Recent advancements in asymmetric catalysis and chiral resolution techniques have improved access to enantiomerically pure forms of this compound, which is critical for its application in drug discovery.

The trifluoromethyl group in rac-methyl (3R,6R)-6-(trifluoromethyl)morpholine-3-carboxylate is a hotspot in modern medicinal chemistry. Fluorinated compounds are known for their enhanced metabolic stability, lipophilicity, and bioavailability. This has spurred interest in the compound's potential as a building block for fluorinated drugs, particularly in areas like CNS disorders and oncology. Searches for "fluorinated morpholine derivatives" and "trifluoromethyl in drug design" have surged, reflecting the industry's focus on this structural motif.

From a synthetic perspective, the morpholine ring system in rac-methyl (3R,6R)-6-(trifluoromethyl)morpholine-3-carboxylate offers versatile reactivity. It can participate in various transformations, making it valuable for structure-activity relationship (SAR) studies. The ester group further enhances its utility as it can be readily hydrolyzed or transformed into other functional groups. This adaptability has made the compound a subject of numerous patent applications and research papers.

In the context of green chemistry, there is growing interest in sustainable methods for producing rac-methyl (3R,6R)-6-(trifluoromethyl)morpholine-3-carboxylate. Questions about "eco-friendly synthesis of fluorinated compounds" and "catalytic approaches to chiral morpholines" are frequently encountered in academic and industrial research. The development of atom-economical routes and biocatalytic methods for this compound aligns with the global push towards sustainable pharmaceutical manufacturing.

The analytical characterization of rac-methyl (3R,6R)-6-(trifluoromethyl)morpholine-3-carboxylate presents interesting challenges due to its chiral nature. Techniques like chiral HPLC, NMR spectroscopy, and X-ray crystallography are commonly employed to determine its purity and absolute configuration. The compound's physicochemical properties, including solubility and stability, are also important considerations for formulation scientists.

Looking ahead, rac-methyl (3R,6R)-6-(trifluoromethyl)morpholine-3-carboxylate continues to attract attention in drug discovery circles. Its combination of chirality, fluorine atoms, and heterocyclic scaffold makes it a privileged structure in medicinal chemistry. As computational methods like AI-assisted drug design become more prevalent, compounds with such well-defined stereochemistry and functional group arrays will likely see increased utilization in virtual screening campaigns.

For researchers working with rac-methyl (3R,6R)-6-(trifluoromethyl)morpholine-3-carboxylate, proper handling and storage are essential to maintain its chemical integrity. While not classified as hazardous, standard laboratory precautions should be observed. The compound's stability under various conditions is a common topic in technical discussions, particularly regarding long-term storage solutions for chiral intermediates.

The commercial availability of rac-methyl (3R,6R)-6-(trifluoromethyl)morpholine-3-carboxylate has improved in recent years, with several specialty chemical suppliers offering it in various quantities. This accessibility has facilitated its adoption in diverse research programs. Pricing and bulk synthesis options are frequent inquiries from potential users, reflecting the compound's transition from a research curiosity to a practical synthetic tool.

In conclusion, rac-methyl (3R,6R)-6-(trifluoromethyl)morpholine-3-carboxylate (CAS No. 2703749-01-1) represents an important class of chiral fluorinated building blocks with wide-ranging applications. Its unique structural features continue to inspire innovations in synthetic methodology and drug discovery. As the pharmaceutical industry's demand for stereochemically defined intermediates grows, compounds like this will undoubtedly play an increasingly prominent role in the development of next-generation therapeutics.